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Abstract
Vidofludimus calcium (IMU-838) is an orally administered, next-generation small molecule

immunomodulator under investigation for the treatment of chronic inflammatory and

autoimmune diseases, particularly multiple sclerosis (MS). Its preclinical profile is distinguished

by a novel, dual mechanism of action: the selective inhibition of dihydroorotate dehydrogenase

(DHODH) and the activation of the nuclear receptor-related 1 (Nurr1) transcription factor. This

dual action provides a complementary approach to treatment by targeting both inflammation

and neurodegeneration. This guide details the preclinical pharmacology of Vidofludimus
calcium, summarizing key in vitro and in vivo data, outlining experimental methodologies, and

visualizing its core mechanisms of action.

Mechanism of Action
Vidofludimus calcium uniquely combines two distinct pharmacological activities: anti-

inflammatory effects via DHODH inhibition and neuroprotective effects through Nurr1

activation.[1][2] This positions it as a promising therapeutic candidate designed to address both

the relapse-driven and progressive components of neuro-autoimmune diseases.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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